(3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride
Overview
Description
(3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields including medicine, agriculture, and industry. This compound is synthesized through a chemical process and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In
Scientific Research Applications
(3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride has potential applications in various fields of scientific research. In medicine, it has been studied for its potential use as a therapeutic agent for the treatment of cancer, diabetes, and neurodegenerative diseases. In agriculture, it has been studied for its potential use as a plant growth regulator and herbicide. In industry, it has been studied for its potential use as a catalyst and intermediate in the synthesis of other chemical compounds.
Mechanism of Action
The mechanism of action of (3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cellular processes such as DNA replication and protein synthesis. It has also been shown to induce cell death in cancer cells.
Biochemical and Physiological Effects:
(3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis or programmed cell death. In diabetes, it has been shown to improve insulin sensitivity and glucose uptake. In neurodegenerative diseases, it has been shown to protect neurons from oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using (3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride in laboratory experiments is its potential to inhibit the activity of specific enzymes, making it a useful tool for studying cellular processes. However, its mechanism of action is not fully understood, which may limit its use in certain experiments. Additionally, (3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride may have off-target effects, which may affect the interpretation of experimental results.
Future Directions
There are several future directions for the study of (3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride. One direction is to further investigate its mechanism of action to better understand its potential applications in medicine, agriculture, and industry. Another direction is to study its potential use in combination therapies for cancer and other diseases. Additionally, further research is needed to explore its potential as a plant growth regulator and herbicide.
properties
IUPAC Name |
(3-tert-butyl-1H-pyrazol-5-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3.ClH/c1-8(2,3)7-4-6(5-9)10-11-7;/h4H,5,9H2,1-3H3,(H,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAWDNUVKAJQSAG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NNC(=C1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-tert-butyl-1H-pyrazol-5-yl)methylamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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